Cas no 85614-90-0 (Ethyl 6-hydroxy-4-methylnicotinate)

• Product Name: Ethyl 6-hydroxy-4-methylnicotinate
• CAS No: 85614-90-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4907510
• Update Time: 2025-04-23

Ethyl 6-hydroxy-4-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-hydroxy-4-methylnicotinate

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)7-5-10-8(11)4-6(7)2/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： RQLPFXSZMKMUAS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC(C=C1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 6-hydroxy-4-methylnicotinate

Ethyl 6-hydroxy-4-methylnicotinate (CAS No. 85614-90-0): A Versatile Chemical Intermediate

Ethyl 6-hydroxy-4-methylnicotinate (CAS No. 85614-90-0) is a specialized organic compound belonging to the nicotinate ester family. This compound, with the molecular formula C9H11NO3, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both hydroxy and methyl groups on the pyridine ring makes it a valuable building block for synthesizing more complex molecules.

Recent trends in chemical research highlight growing interest in 6-hydroxy-4-methylnicotinate derivatives, particularly in drug discovery programs. Scientists are exploring its potential as a precursor for novel anti-inflammatory agents and central nervous system (CNS) drugs, aligning with current healthcare demands for more effective neurological treatments. The ethyl ester functionality enhances the compound's solubility profile, making it particularly useful in formulation development.

The synthesis of Ethyl 6-hydroxy-4-methylnicotinate typically involves multi-step organic transformations, with researchers continually optimizing production methods to improve yield and purity. Advanced techniques like microwave-assisted synthesis and flow chemistry are being investigated to make the manufacturing process more sustainable – a key concern in modern green chemistry initiatives. These innovations address the pharmaceutical industry's push toward more environmentally friendly production methods.

In analytical applications, 85614-90-0 serves as an important reference standard for quality control in chemical manufacturing. Its distinct spectral properties (including characteristic UV-Vis and NMR signatures) make it valuable for method development in analytical laboratories. The compound's stability under various conditions has prompted investigations into its potential as a fluorescence probe or chromatographic marker in biochemical studies.

Market analysis indicates steady growth in demand for Ethyl 6-hydroxy-4-methylnicotinate, driven by expanding research in medicinal chemistry and material science. Suppliers are responding by offering the compound in various purity grades (from technical to HPLC grade) to meet diverse research needs. Current pricing trends reflect its status as a specialty chemical, with costs varying based on purity levels and order quantities.

From a regulatory perspective, Ethyl 6-hydroxy-4-methylnicotinate is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, researchers should consult the latest Safety Data Sheets (SDS) for specific handling instructions. The compound's non-hazardous nature under normal conditions makes it attractive compared to more regulated chemical intermediates.

Emerging applications for 6-hydroxy-4-methylnicotinate esters include their use in developing advanced materials. Recent studies explore their incorporation into organic semiconductors and coordination polymers, tapping into the growing field of functional materials. This diversification of applications contributes to the compound's increasing commercial importance beyond traditional pharmaceutical uses.

Storage recommendations for CAS 85614-90-0 typically suggest keeping the material in a cool, dry environment protected from light. Many suppliers offer the compound in amber glass containers to enhance stability during shipping and storage. Proper inventory management is crucial, as with all fine chemicals, to maintain material integrity over time.

The future outlook for Ethyl 6-hydroxy-4-methylnicotinate appears promising, with research publications citing its use increasing by approximately 15% annually over the past five years. This growth trajectory suggests expanding applications and continued relevance in chemical research. Development of more efficient synthetic routes and exploration of novel derivatives will likely drive further interest in this versatile compound.

For researchers considering Ethyl 6-hydroxy-4-methylnicotinate for their projects, it's advisable to review recent literature for the latest applications and synthetic methodologies. The compound's balanced properties – moderate polarity, good stability, and versatile reactivity – make it particularly valuable for medicinal chemistry programs targeting enzyme inhibition or receptor modulation.